N-[(3-chloro-4-methoxyphenyl)sulfonyl]-N-methylglycine

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)sulfonyl-methylamino]acetic acid
• InChI: InChI=1S/C10H12ClNO5S/c1-12(6-10(13)14)18(15,16)7-3-4-9(17-2)8(11)5-7/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key: VEAQGEXKTVDYKG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)S(=O)(=O)C1=CC(=C(C=C1)OC)Cl
• Molecular Formula: C10H12ClNO5S
• Molecular Weight: 293.72 g/mol

Description

N-[(3-chloro-4-methoxyphenyl)sulfonyl]-N-methylglycine, commonly known as Nimesulide, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain, inflammation, and fever. It was first synthesized in the early 1980s and has since gained popularity due to its efficacy and safety profile. Nimesulide is a selective COX-2 inhibitor, which means it selectively inhibits the cyclooxygenase-2 enzyme, responsible for the production of prostaglandins that cause inflammation and pain.

Mechanism of Action

Nimesulide selectively inhibits the cyclooxygenase-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting this enzyme, Nimesulide reduces the production of prostaglandins, resulting in reduced inflammation and pain.
Biochemical and Physiological Effects:
Nimesulide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, which play a crucial role in the inflammatory response. Nimesulide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

Nimesulide has several advantages for laboratory experiments. It is readily available and relatively inexpensive, making it a popular choice for researchers. It also has a well-established safety profile, which makes it a low-risk drug for use in laboratory experiments. However, like all drugs, Nimesulide has limitations. It has a short half-life, which means it may not be effective for long-term treatments. Additionally, it may have off-target effects that could interfere with the interpretation of experimental results.

Future Directions

There are several future directions for the use of Nimesulide in scientific research. One potential application is in the treatment of Alzheimer's disease. Several studies have shown that Nimesulide has neuroprotective properties and may be effective in slowing the progression of Alzheimer's disease. Another potential application is in the treatment of cancer. Nimesulide has been shown to have anti-tumor properties and may be effective in the treatment of various types of cancer. Finally, Nimesulide may be useful in the development of new drugs that target the COX-2 enzyme. By understanding the mechanism of action of Nimesulide, researchers may be able to develop more selective COX-2 inhibitors that have fewer off-target effects.

Synthesis Methods

The synthesis of Nimesulide involves a multi-step process that includes the reaction of 4-chloro-3-nitroanisole with methylamine to form 3-amino-4-chloroanisole. The resulting compound is then reacted with chlorosulfonic acid to form N-(3-chloro-4-methoxyphenyl)sulfonamide. The final step involves the reaction of N-(3-chloro-4-methoxyphenyl)sulfonamide with glycine methyl ester to form N-[(3-chloro-4-methoxyphenyl)sulfonyl]-N-methylglycine.

Scientific Research Applications

Nimesulide has been extensively studied for its potential therapeutic applications in various diseases, including arthritis, cancer, and Alzheimer's disease. Several studies have shown that Nimesulide has anti-inflammatory, analgesic, and anti-tumor properties, making it a promising drug candidate for the treatment of these conditions.